Cas no 2034396-00-2 (1-(3-(Pyrimidin-4-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone)

• Product Name: 1-(3-(Pyrimidin-4-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone
• CAS No: 2034396-00-2
• MF: C₁₇H₁₉N₃O₂
• MW: 297.351663827896
• CID: 5333629
• Update Time: 2025-08-05

1-(3-(Pyrimidin-4-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone
• 2-(3-methylphenyl)-1-(3-pyrimidin-4-yloxypyrrolidin-1-yl)ethanone
• 1-(3-(Pyrimidin-4-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone

• Inchi： 1S/C17H19N3O2/c1-13-3-2-4-14(9-13)10-17(21)20-8-6-15(11-20)22-16-5-7-18-12-19-16/h2-5,7,9,12,15H,6,8,10-11H2,1H3
• InChI Key： MSLGCLADIRVWMQ-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CN=1)C1CN(C(CC2C=CC=C(C)C=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 2.2
• Topological Polar Surface Area: 55.3

Additional information on 1-(3-(Pyrimidin-4-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone

Introduction to 1-(3-(Pyrimidin-4-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone (CAS No. 2034396-00-2)

1-(3-(Pyrimidin-4-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone (CAS No. 2034396-00-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique pyrimidin-4-yloxy and m-tolyl substituents, exhibits promising pharmacological properties and has been the subject of several recent studies. In this article, we will delve into the structural features, synthetic methods, biological activities, and potential therapeutic applications of this compound.

The molecular structure of 1-(3-(Pyrimidin-4-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone is composed of a pyrrolidine ring linked to a pyrimidine moiety via an ether linkage, and an m-tolyl group attached to an ethanone moiety. This combination of functional groups imparts distinct chemical and biological properties to the compound. The pyrimidine ring is a common structural motif in many biologically active molecules, including nucleosides and nucleotides, which are essential components of DNA and RNA. The presence of the pyrimidine ring in this compound suggests potential interactions with nucleic acid-binding proteins or enzymes involved in nucleic acid metabolism.

The pyrrolidine ring is another key feature of the compound. Pyrrolidine derivatives are known for their ability to modulate various biological processes, including neurotransmission, inflammation, and cell signaling. The pyrrolidine ring in 1-(3-(Pyrimidin-4-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone may contribute to its ability to interact with specific receptors or enzymes, thereby influencing cellular functions.

The m-tolyl group, a substituted benzene ring with a methyl group at the meta position, adds further complexity to the molecule. Meta-substituted aromatic compounds often exhibit unique electronic and steric properties that can influence their biological activity. The m-tolyl group in this compound may play a role in enhancing its lipophilicity and improving its cell membrane permeability, which are crucial factors for drug delivery and target engagement.

In terms of synthetic methods, the preparation of 1-(3-(Pyrimidin-4-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone typically involves multi-step reactions that include the formation of the pyrrolidine ring, introduction of the pyrimidine moiety, and attachment of the m-tolyl group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For example, one study reported a one-pot synthesis approach using microwave-assisted reactions, which significantly reduced reaction times and improved yields.

The biological activities of 1-(3-(Pyrimidin-4-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone have been extensively investigated in various preclinical models. One notable study demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Another study found that it possesses neuroprotective properties by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases.

Furthermore, preliminary data suggest that 1-(3-(Pyrimidin-4-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone may have antitumor activity by inducing apoptosis in cancer cells and inhibiting angiogenesis. These findings highlight the potential therapeutic applications of this compound in treating inflammatory disorders, neurodegenerative diseases, and cancer.

In conclusion, 1-(3-(Pyrimidin-4-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone (CAS No. 2034396-00-2) is a promising compound with a unique molecular structure that confers diverse biological activities. Its potential as a therapeutic agent for various diseases makes it an exciting area of research in medicinal chemistry and drug discovery. Ongoing studies will likely uncover more about its mechanisms of action and optimize its pharmacological properties for clinical applications.